6,6-dimethyl-3-phenyl-1,5,6,7-tetrahydro-4H-indol-4-one

• CAS No.: 10131-09-6
• Molecular Formula: C16H17NO
• Molecular Weight: 239.31 g/mol
• IUPAC Name: 6,6-dimethyl-3-phenyl-5,7-dihydro-1H-indol-4-one
• InChI: InChI=1S/C16H17NO/c1-16(2)8-13-15(14(18)9-16)12(10-17-13)11-6-4-3-5-7-11/h3-7,10,17H,8-9H2,1-2H3
• InChI Key: DXCLREJCALFRJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(=O)C1)C(=CN2)C3=CC=CC=C3)C

Description

6,6-Dimethyl-3-phenyl-1,5,6,7-tetrahydro-4H-indol-4-one is a chemical compound built on the 4,5,6,7-tetrahydroindol-4-one scaffold, a structure recognized as an important motif in medicinal chemistry . This pyrrolocyclohexanone framework is a key structural component found in several biologically active molecules and FDA-approved drugs, making it a privileged scaffold for the design and synthesis of novel therapeutic agents . Its primary research value lies in its role as a versatile building block for constructing complex polyheterocyclic structures with potential medicinal applications, particularly in anticancer research . Compounds based on this core structure have demonstrated potent biological activities. Notably, a closely related structural analog, 6,6-dimethyl-1-(2-methylphenyl)-2-phenyl-1,5,6,7-tetrahydro-4H-indol-4-one, has been identified as a hit compound for its cytotoxic activity, showing significant inhibition of metabolic activity in lymphoblastic leukemia cells (Jurkat) . In silico studies propose that the mechanism of action for this cytotoxic effect is mediated by interaction with the cyclin-dependent kinase CDK9 active site, highlighting the potential of this chemotype in targeted cancer therapy research . Furthermore, the 4,5,6,7-tetrahydroindol-4-one scaffold is a valuable starting point for synthesizing diverse polyheterocyclic systems via various synthetic strategies, including electrophilic aromatic substitution and metal-catalyzed C-H activation, enabling access to libraries of compounds for drug discovery and optimization . This product is intended for research and further manufacturing applications only and is not intended for direct human use.

Biological Activity

6,6-Dimethyl-3-phenyl-1,5,6,7-tetrahydro-4H-indol-4-one is a heterocyclic compound belonging to the indole family. This compound has garnered attention in medicinal chemistry due to its potential biological activities, including anti-inflammatory, analgesic, and anticancer properties. This article aims to provide a comprehensive overview of its biological activity supported by diverse research findings.

Chemical Structure

The molecular formula of 6,6-dimethyl-3-phenyl-1,5,6,7-tetrahydro-4H-indol-4-one is $C_{15}H_{17}N$ with a molecular weight of 225.31 g/mol. The compound features a bicyclic structure that includes a six-membered cyclohexane ring and a five-membered indole ring.

1. Anti-inflammatory Activity

Research indicates that derivatives of the indole structure exhibit significant anti-inflammatory properties. For instance:

• A study demonstrated that compounds related to this class showed inhibition percentages comparable to diclofenac sodium, a standard anti-inflammatory drug. Specifically, certain derivatives displayed an inhibition rate of 93.80% at a concentration of 1 mM .

Compound	Inhibition (%)	Reference
6,6-Dimethyl Indole Derivative	93.80
Diclofenac Sodium	90.21

2. Analgesic Properties

The analgesic potential of this compound has also been explored:

• In vivo studies revealed that certain derivatives exhibited potent and long-lasting analgesic effects alongside significant inhibition of inflammatory cytokines such as TNF-α .

3. Anticancer Activity

The anticancer potential of 6,6-dimethyl-3-phenyl-1,5,6,7-tetrahydro-4H-indol-4-one has been evaluated in various studies:

• Compounds derived from this structure have shown promise as inhibitors in cancer cell lines. For example, certain synthesized derivatives demonstrated cytotoxic effects against human cancer cell lines with IC50 values indicating effective concentrations .

The mechanisms through which this compound exerts its biological effects are multifaceted:

• COX Inhibition : The compound and its derivatives have been shown to inhibit cyclooxygenase (COX) enzymes involved in inflammation pathways .
• Cytokine Modulation : It modulates the levels of pro-inflammatory cytokines such as TNF-α and IL-1β, contributing to its analgesic and anti-inflammatory effects .

Case Studies

Several case studies have highlighted the efficacy of this compound in various biological assays:

• Study on Anti-inflammatory Effects :
  • A series of experiments evaluated the anti-inflammatory activity of synthesized derivatives in animal models. The results indicated that compounds with specific substitutions on the indole ring exhibited superior activity compared to traditional NSAIDs .
• Cytotoxicity Assay :
  • A cytotoxicity assay conducted on cultured cancer cells demonstrated that specific derivatives of the compound inhibited cell proliferation effectively at low micromolar concentrations .

Comparison with Similar Compounds

Comparison with Similar Compounds

Reactivity and Physicochemical Properties

Electron Density and Intermolecular Interactions :

• The carbonyl group in 6,6-dimethyl-3-phenyl-1,5,6,7-tetrahydro-4H-indol-4-one has comparable electron density (ρ ~2.69–2.85 eÅ⁻³) to fluorinated analogs like 1-(4-fluorophenyl)-3,6,6-trimethyl-2-phenyl-1,5,6,7-tetrahydro-4H-indol-4-one , but lower ellipticity (0.04 vs. 0.28), indicating reduced double-bond character .
• Fluorinated derivatives exhibit unique C–F···F–C interactions (bond critical point density: 0.2–0.3 eÅ⁻³), enhancing crystal packing stability .

Catalytic Reactivity :

• Unlike sulfur-containing analogs (e.g., 6,7-dihydrobenzo[b]thiophen-4(5H)-one), the pyrrole moiety in 6,6-dimethyl-3-phenyl-1,5,6,7-tetrahydro-4H-indol-4-one strongly coordinates to Ru catalysts, leading to deactivation via deprotonation . This contrasts with thiophene derivatives, which undergo efficient transfer hydrogenation .

Biological Activity :

• The 3-phenyl substituent in 6,6-dimethyl-3-phenyl-1,5,6,7-tetrahydro-4H-indol-4-one enhances π-stacking interactions, making it a candidate for ROS-generating Tamoxifen analogs .
• Trifluoromethyl-substituted indazolones (e.g., 6,6-dimethyl-3-(trifluoromethyl)-1,5,6,7-tetrahydro-4H-indazol-4-one ) exhibit improved bioavailability due to the CF₃ group’s lipophilicity .